Cas no 56836-52-3 (Carbamic acid, (2-hydroxyphenyl)-, propyl ester)
56836-52-3 structure
Product Name:Carbamic acid, (2-hydroxyphenyl)-, propyl ester
CAS No:56836-52-3
MF:C10H13NO3
MW:195.215122938156
CID:347724
PubChem ID:12233426
Update Time:2025-04-19
Carbamic acid, (2-hydroxyphenyl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-hydroxyphenyl)-, propyl ester
- propyl N-(2-hydroxyphenyl)carbamate
- Propyl (2-hydroxyphenyl)carbamate
- DTXSID90481622
- 56836-52-3
-
- Inchi: 1S/C10H13NO3/c1-2-7-14-10(13)11-8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
- InChI Key: MTLBQTZIZAIZEF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1O)=O)CCC
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Carbamic acid, (2-hydroxyphenyl)-, propyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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